![molecular formula C23H25NO3 B6175328 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid CAS No. 2751615-72-0](/img/no-structure.png)
2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid
Overview
Description
2-Benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid (2-BOPC) is a synthetic organic compound with a wide range of applications in scientific research. It is a cyclic compound with a molecular formula of C13H14NO2 and a molecular weight of 214.26 g/mol. 2-BOPC is a white crystalline solid with a melting point of 191-192°C. It is soluble in ethanol, methanol, and chloroform, and slightly soluble in water. 2-BOPC is used in a variety of scientific research applications, including organic synthesis, molecular biology, biochemistry, and pharmacology.
Scientific Research Applications
2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid has a wide range of applications in scientific research. It is used in organic synthesis as a precursor to a variety of compounds, including polycyclic aromatic hydrocarbons, heterocyclic compounds, and other organic compounds. This compound is also used in molecular biology to study the structure and function of proteins and nucleic acids. It is also used in biochemistry to study enzyme kinetics and the regulation of metabolic pathways. In pharmacology, this compound is used to study the effects of drugs on the body and to develop new drugs.
Mechanism of Action
2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid is a synthetic compound that is not found in nature. It is a small molecule that is able to interact with proteins and other macromolecules in the body. It binds to specific sites on proteins and other macromolecules and can alter their function or activity. It can also interact with small molecules such as hormones and neurotransmitters. By binding to these molecules, this compound can affect their activity and the activity of the pathways in which they are involved.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-alpha-reductase. Inhibition of COX-2 has been linked to anti-inflammatory and analgesic effects, while inhibition of 5-alpha-reductase has been linked to anti-androgenic effects. This compound has also been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation, as well as proteins involved in the regulation of apoptosis.
Advantages and Limitations for Lab Experiments
2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid has several advantages for use in laboratory experiments. It is a readily available and relatively inexpensive compound, and it can be synthesized in high yields. It is also a relatively stable compound, with a long shelf life. However, this compound also has several limitations. It is a relatively small molecule and is not very soluble in water, making it difficult to use in aqueous solutions. It is also not very soluble in organic solvents, making it difficult to use in organic synthesis.
Future Directions
The use of 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid in scientific research is still in its early stages, and there is much potential for future research. Potential future directions for research include the development of new methods for the synthesis of this compound, the development of new applications for this compound in scientific research, and the study of the biochemical and physiological effects of this compound. Additionally, there is potential for the development of new drugs based on this compound, as well as the development of new compounds based on this compound.
Synthesis Methods
2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid can be synthesized by a variety of methods. The most common method involves the reaction of anhydrous aluminum chloride and 2-bromo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid in the presence of a catalytic amount of anhydrous zinc chloride. This reaction yields this compound in high yields and is relatively simple to perform. Other methods for the synthesis of this compound include the reaction of 2-bromo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid with lithium aluminum hydride, the reaction of 2-bromo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid with sodium borohydride, and the reaction of 2-bromo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid with potassium tert-butoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid involves the condensation of benzaldehyde with cyclopentanone to form 2-benzylidene-cyclopentanone, which is then reacted with phenylhydrazine to form 2-benzylidene-1-phenyl-hydrazine-cyclopentanone. This compound is then cyclized with acetic anhydride to form 2-benzyl-1-phenyl-pyrrole-3-acetic acid. The pyrrole ring is then reduced to form 2-benzyl-1-phenyl-tetrahydro-pyrrole-3-acetic acid, which is then oxidized to form 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid.", "Starting Materials": [ "Benzaldehyde", "Cyclopentanone", "Phenylhydrazine", "Acetic anhydride", "Sodium borohydride", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Condensation of benzaldehyde with cyclopentanone in the presence of sodium hydroxide to form 2-benzylidene-cyclopentanone.", "Step 2: Reaction of 2-benzylidene-cyclopentanone with phenylhydrazine in ethanol to form 2-benzylidene-1-phenyl-hydrazine-cyclopentanone.", "Step 3: Cyclization of 2-benzylidene-1-phenyl-hydrazine-cyclopentanone with acetic anhydride in the presence of hydrochloric acid to form 2-benzyl-1-phenyl-pyrrole-3-acetic acid.", "Step 4: Reduction of the pyrrole ring in 2-benzyl-1-phenyl-pyrrole-3-acetic acid with sodium borohydride in ethanol to form 2-benzyl-1-phenyl-tetrahydro-pyrrole-3-acetic acid.", "Step 5: Oxidation of 2-benzyl-1-phenyl-tetrahydro-pyrrole-3-acetic acid with chloroacetic acid in the presence of water to form 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid." ] } | |
CAS RN |
2751615-72-0 |
Molecular Formula |
C23H25NO3 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
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